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Compound of Interest

Compound Name: AKB-6899

Cat. No.: B605261 Get Quote

Audience: Researchers, scientists, and drug development professionals.

1. Introduction

AKB-6899 is a potent and selective inhibitor of prolyl hydroxylase domain 3 (PHD3), a key

enzyme in the regulation of the hypoxia-inducible factor (HIF) pathway. By inhibiting PHD3,

AKB-6899 leads to the stabilization of HIF-2α.[1][2] This stabilization promotes the production

of the soluble form of VEGF receptor-1 (sVEGFR-1) by tumor-associated macrophages,

resulting in anti-angiogenic and anti-tumor effects.[1][2][3]

Proper preparation of a stable, concentrated stock solution is critical for ensuring accurate and

reproducible results in downstream applications such as cell-based assays and in vivo studies.

Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing stock solutions of AKB-
6899 due to the compound's high solubility. This document provides a detailed protocol for the

preparation, storage, and handling of AKB-6899 stock solutions using DMSO.

2. Chemical and Physical Properties

A summary of the key properties of AKB-6899 is provided below. This information is essential

for accurate stock solution preparation and concentration calculations.
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Property Value Reference

IUPAC Name

2-(1-(cyclopropylmethyl)-3-

hydroxy-2-oxo-1,2-

dihydropyridin-4-yl)-5-

fluorobenzoic acid

N/A

CAS Number 1007377-55-0 [4]

Molecular Formula C₁₄H₁₁FN₂O₄ [4]

Molecular Weight 290.25 g/mol [1][5]

Appearance Crystalline solid / Powder [5]

Solubility in DMSO ≥ 95 mg/mL (327.30 mM) [1]

3. Mechanism of Action Pathway

AKB-6899 selectively inhibits PHD3, preventing the degradation of HIF-2α. The stabilized HIF-

2α then translocates to the nucleus, where it acts as a transcription factor, leading to an

increase in sVEGFR-1 production.
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Mechanism of action for AKB-6899.

4. Experimental Protocol: Stock Solution Preparation

This protocol details the steps for preparing a 10 mM stock solution of AKB-6899 in DMSO.

4.1. Materials

AKB-6899 powder
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Anhydrous, sterile-filtered Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryovials

Calibrated pipettes and sterile tips

Vortex mixer

Sonicator (optional)

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

4.2. Preparation Workflow

The following diagram outlines the workflow for preparing the AKB-6899 stock solution.
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Preparation

Storage

1. Calculate required mass
and volume

2. Weigh AKB-6899
(or use pre-weighed vial)

3. Add calculated volume
of DMSO

4. Dissolve completely
(Vortex/Sonicate)

5. Aliquot into sterile vials

6. Store at -20°C or -80°C
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Workflow for AKB-6899 stock preparation.

4.3. Step-by-Step Procedure

Safety First: Before starting, ensure you are wearing appropriate PPE. Handle AKB-6899
powder and DMSO in a chemical fume hood.

Calculate Required DMSO Volume: Use the following formula to determine the volume of

DMSO needed to achieve a 10 mM stock solution:
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Volume (L) = Mass (g) / (Molecular Weight ( g/mol ) × Concentration (mol/L))

For example, to prepare a 10 mM stock from 1 mg of AKB-6899:

Mass = 0.001 g

Molecular Weight = 290.25 g/mol

Concentration = 0.010 mol/L

Volume (L) = 0.001 / (290.25 × 0.010) = 0.0003445 L = 344.5 µL

Reconstitution:

If using a pre-weighed vial containing 10 mg or less of AKB-6899, add the calculated

volume of DMSO directly to the vial to minimize loss of material.[5]

If starting with a larger quantity, accurately weigh the desired amount of AKB-6899 powder

and place it in a sterile tube.

Add the calculated volume of anhydrous DMSO to the powder.

Dissolution:

Cap the vial tightly and vortex thoroughly for 1-2 minutes until the powder is completely

dissolved.

Visually inspect the solution against a light source to ensure no particulates are present.

If dissolution is difficult, sonication for 5-10 minutes is recommended.[1] Gentle warming in

a 37°C water bath can also aid dissolution.

5. Stock Solution Dilution and Usage

To prevent precipitation, it is crucial to perform serial dilutions of the DMSO stock solution in

DMSO before adding it to aqueous media.[4]

5.1. Preparing Working Solutions
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Create an intermediate dilution of your stock solution in DMSO. For example, dilute the 10

mM stock 1:10 in DMSO to get a 1 mM solution.

Add the required volume of the intermediate DMSO dilution to your cell culture medium or

buffer to achieve the final desired concentration.

Ensure the final concentration of DMSO in your experiment is non-toxic to the cells, typically

below 0.5%, with many cell lines tolerating up to 0.1%.[4][5] Always include a vehicle control

(medium with the same final DMSO concentration) in your experiments.

6. Storage and Stability

Proper storage is essential to maintain the activity of AKB-6899.

Form
Storage
Temperature

Stability Period Recommendations

Powder -20°C Up to 3 years
Store in a desiccator,

protected from light.[5]

DMSO Stock Solution -20°C Up to 1 month

Aliquot into single-use

volumes to avoid

freeze-thaw cycles.[1]

DMSO Stock Solution -80°C Up to 6 months

Recommended for

long-term storage.

Aliquot to avoid

freeze-thaw cycles.[1]

Disclaimer: This protocol is intended for research use only. Please refer to the manufacturer's

specific product data sheet for the most accurate and up-to-date information. Always follow

good laboratory practices.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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